Cas no 3848-24-6 (2,3-Hexanedione)

• Product Name: 2,3-Hexanedione
• CAS No: 3848-24-6
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• MDL: MFCD00009398
• CID: 44537
• PubChem ID: 24848635
• Update Time: 2025-04-18

2,3-Hexanedione Chemical and Physical Properties

Names and Identifiers

• 2,3-hexanedione
• hexane-2,3-dione
• Acetyl butyryl
• Hydrogen peroxide–Urea adduct
• Acetylbutyryl
• Methyl propyl diketone
• Butyryl acetyl
• Hexanedione
• 2,3-hexandione
• FEMA No. 2558
• 559ANR3NVS
• MWVFCEVNXHTDNF-UHFFFAOYSA-N
• 2,3-Hexanodione
• Methyl propyl glyoxal
• DSSTox_CID_27066
• DSSTox_RID_82082
• DSSTox_GSID_47066
• KSC222I3D
• FEMA 2558
• NSC31665
• 2,3-
• 2,3-Hexanedione

• MDL： MFCD00009398
• Inchi： 1S/C6H10O2/c1-3-4-6(8)5(2)7/h3-4H2,1-2H3
• InChI Key： MWVFCEVNXHTDNF-UHFFFAOYSA-N
• SMILES： CCCC(C(=O)C)=O
• BRN： 1699896

Computed Properties

• Exact Mass: 114.06800
• Monoisotopic Mass: 114.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: 0.4

Experimental Properties

• Color/Form: Yellow transparent liquid, sweet and strong creamy milk fragrance, fat and greasy smell is thicker than butanone
• Density: 0.934 g/mL at 25 °C(lit.)
• Melting Point: -30 °C
• Boiling Point: 128 °C(lit.)
• Flash Point: Fahrenheit: 82.4 ° f
  Celsius: 28 ° c
  
• Refractive Index: n20/D 1.412(lit.)
• Solubility: H2O: soluble (slightly soluble)
• Water Partition Coefficient: Partly miscible in water.
• Stability/Shelf Life: Stable. Flammable. Incompatible with strong bases, strong oxidizing agents.
• PSA: 34.14000
• LogP: 0.94460
• Solubility: Slightly soluble in water, soluble in propylene glycol \ ethanol and a variety of fatty oils, with the taste of cream and cheese
• Vapor Pressure: 10 mmHg ( 20 °C)
• FEMA: 2558 | 2,3-HEXANEDIONE

2,3-Hexanedione Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 1224 3/PG 3
• WGK Germany：2
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S36/37/39-S16
• RTECS：MO3140000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Risk Phrases：R10; R36/37/38
• Packing Group：III
• Safety Term：3
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Explosive Limit：1.2-5.9%(V)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alpha-diketones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone